Cas no 195457-73-9 ([1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro-)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro-
• CAS No: 195457-73-9
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD11931994
• CID: 116791
• PubChem ID: 10634464
• Update Time: 2025-04-18

[1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 3'-chloro-4'-fluoro-
• 4-(2-CYANO-3-FLUOROPHENYL)BENZOIC ACID
• 4-(3-chloro-4-fluorophenyl)benzoic acid
• 4-(2-Cyano-4-fluorophenyl)benzoic acid
• 4-(2-Cyano-5-fluorophenyl)benzoic acid
• 4-(2-Fluoro-3-nitrophenyl)benzoic acid
• 4-(2-Fluoro-4-nitrophenyl)benzoic acid
• 4-(3-Cyano-2-fluorophenyl)benzoic acid
• 4-(3-Cyano-4-fluorophenyl)benzoic acid
• 4-(4-Cyano-3-fluorophenyl)benzoic acid
• 4-(4-Cyano-2-fluorophenyl)benzoic acid
• 4-(3-Cyano-5-fluorophenyl)benzoic acid
• SCHEMBL3643412
• AM803453
• 3''-Chloro-4''-fluoro-biphenyl-4-carboxylic acid
• BDBM50060968
• CHEMBL106976
• 3'-Chloro-4'-fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 3'-Chloro-4'-fluoro-[1,1'-biphenyl]-4-carboxylicacid
• 195457-73-9
• MFCD11931994
• AKOS017565792
• DTXSID20442827

• MDL： MFCD11931994
• Inchi： 1S/C13H8ClFO2/c14-11-7-10(5-6-12(11)15)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： WAWQPHGUJGYFMZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 241.05400
• Monoisotopic Mass: 250.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• PSA: 61.09000
• LogP: 3.06258